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1-Hydrazino-3-(methylthio)propan-

2-ol

Cat. No.: B079740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Hydrazino-3-(methylthio)propan-2-ol, also identified as 3-methylmercapto-2-hydroxy-

propyl hydrazine, is a significant organic compound with the chemical formula C4H12N2OS.[1]

[2][3] This molecule serves as a critical building block in the synthesis of various organic

compounds, most notably as an intermediate in the production of the antimicrobial agent

Nifuratel.[3][4][5] This guide provides a detailed overview of its chemical properties, a

documented experimental protocol for its synthesis, and its primary application in the

pharmaceutical industry.

Core Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Hydrazino-3-(methylthio)propan-
2-ol is presented below. These properties are essential for understanding its behavior in

chemical reactions and for its proper handling and storage.
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Property Value

Molecular Formula C4H12N2OS

Molecular Weight 136.22 g/mol

CAS Number 14359-97-8

Boiling Point 339.127 °C at 760 mmHg

Density 1.146 g/cm³

Flash Point 158.898 °C

Refractive Index 1.538

Vapor Pressure 6.3E-06 mmHg at 25°C

pKa 13.98 ± 0.20 (Predicted)

LogP 0.26480

XLogP3 -0.9

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 4

Exact Mass 136.06703418 Da

Complexity 53.3

Data sourced from LookChem and PubChem.[1][2]

Synthesis and Experimental Protocol
The primary synthesis route for 1-Hydrazino-3-(methylthio)propan-2-ol involves the reaction

of glycidyl ether with hydrazine hydrate.[3][4]

Experimental Methodology
A detailed protocol for the synthesis is as follows:
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Reaction Setup: A 1000ml reaction flask is charged with 226.25g of hydrazine hydrate.

Heating: The hydrazine hydrate is heated to a temperature of 90°C.

Addition of Reactant: While maintaining the temperature at 90°C and under constant stirring,

104.17g of 1-methylthio-2,3-epoxypropane (glycidyl methyl thioether) is added to the

reaction flask.

Reaction Maintenance: The temperature of the reaction system is carefully controlled and

maintained at 90°C to allow the reaction to proceed to completion.

Work-up: Following the reaction, the excess hydrazine hydrate is removed by concentration

under reduced pressure.

Product Isolation: The resulting product is a thick, colorless liquid, identified as 1-Hydrazino-
3-(methylthio)propan-2-ol.[3][4] This process has been reported to yield approximately

120.10g of the product, corresponding to a yield of 88.30% with a purity of 96.8% as

determined by gas chromatography.[3][4]
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Synthesis Workflow of 1-Hydrazino-3-(methylthio)propan-2-ol
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A flowchart illustrating the synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Application in Drug Development: A Nifuratel
Intermediate
1-Hydrazino-3-(methylthio)propan-2-ol is a key intermediate in the synthesis of Nifuratel.[4]

[5] Nifuratel is a broad-spectrum antimicrobial agent effective against bacteria, trichomoniasis,

and candida, which are common causes of gynecological infections.[5] The primary mechanism
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of action for Nifuratel involves the inhibition of bacterial enzyme systems, thereby disrupting

their metabolic processes and leading to cell death.[5]

The logical progression from the synthesis of the intermediate to the therapeutic application of

the final drug product is outlined in the diagram below.
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The role of 1-Hydrazino-3-(methylthio)propan-2-ol in the synthesis and action of Nifuratel.

Safety and Handling
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While comprehensive safety data is not available for all scenarios, the aggregated GHS

information from multiple reports indicates potential hazards associated with 1-Hydrazino-3-
(methylthio)propan-2-ol.[2]

Hazard Statement Description

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

It is important to note that this chemical did not meet GHS hazard criteria in a majority of

reports (75%). However, due to the presence of hazard statements in some notifications,

appropriate personal protective equipment should be worn, and standard laboratory safety

procedures should be followed when handling this compound.[2]

Conclusion
1-Hydrazino-3-(methylthio)propan-2-ol is a valuable chemical intermediate with well-defined

physical and chemical properties. Its primary significance lies in its role in the synthesis of the

antimicrobial drug Nifuratel. The synthetic protocol is straightforward and provides a high yield

of the product. A thorough understanding of its properties and handling requirements is

essential for its safe and effective use in research and pharmaceutical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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